(2S)-2-[[(2S)-2-Azaniumyl-4-methylsulfanylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoate
(2S)-2-[[(2S)-2-Azaniumyl-4-methylsulfanylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoate
Met-Tyr is a dipeptide formed from L-methionine and L-tyrosine residues. It has a role as a metabolite. It derives from a L-methionine and a L-tyrosine.
Brand Name:
Vulcanchem
CAS No.:
13589-04-3
VCID:
VC0077975
InChI:
InChI=1S/C14H20N2O4S/c1-21-7-6-11(15)13(18)16-12(14(19)20)8-9-2-4-10(17)5-3-9/h2-5,11-12,17H,6-8,15H2,1H3,(H,16,18)(H,19,20)/t11-,12-/m0/s1
SMILES:
CSCCC(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)[O-])[NH3+]
Molecular Formula:
C14H20N2O4S
Molecular Weight:
312.39 g/mol
(2S)-2-[[(2S)-2-Azaniumyl-4-methylsulfanylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoate
CAS No.: 13589-04-3
Main Products
VCID: VC0077975
Molecular Formula: C14H20N2O4S
Molecular Weight: 312.39 g/mol
![(2S)-2-[[(2S)-2-Azaniumyl-4-methylsulfanylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoate - 13589-04-3](/images/no_structure.jpg)
| CAS No. | 13589-04-3 |
|---|---|
| Product Name | (2S)-2-[[(2S)-2-Azaniumyl-4-methylsulfanylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoate |
| Molecular Formula | C14H20N2O4S |
| Molecular Weight | 312.39 g/mol |
| IUPAC Name | (2S)-2-[[(2S)-2-azaniumyl-4-methylsulfanylbutanoyl]amino]-3-(4-hydroxyphenyl)propanoate |
| Standard InChI | InChI=1S/C14H20N2O4S/c1-21-7-6-11(15)13(18)16-12(14(19)20)8-9-2-4-10(17)5-3-9/h2-5,11-12,17H,6-8,15H2,1H3,(H,16,18)(H,19,20)/t11-,12-/m0/s1 |
| Standard InChIKey | PESQCPHRXOFIPX-RYUDHWBXSA-N |
| Isomeric SMILES | CSCC[C@@H](C(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)[O-])[NH3+] |
| SMILES | CSCCC(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)[O-])[NH3+] |
| Canonical SMILES | CSCCC(C(=O)NC(CC1=CC=C(C=C1)O)C(=O)[O-])[NH3+] |
| Description | Met-Tyr is a dipeptide formed from L-methionine and L-tyrosine residues. It has a role as a metabolite. It derives from a L-methionine and a L-tyrosine. |
| PubChem Compound | 7009557 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume